Cas no 2034253-53-5 (methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate)

• Product Name: methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate
• CAS No: 2034253-53-5
• MF: C₁₆H₂₀N₄O₅S
• MW: 380.418802261353
• CID: 6556994
• PubChem ID: 121018092
• Update Time: 2025-10-29

methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate
• 2034253-53-5
• F6482-4154
• methyl 4-methoxy-3-[4-(triazol-2-yl)piperidin-1-yl]sulfonylbenzoate
• methyl 4-methoxy-3-{[4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl]sulfonyl}benzoate
• methyl 3-((4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)sulfonyl)-4-methoxybenzoate
• AKOS026691337

• Inchi： 1S/C16H20N4O5S/c1-24-14-4-3-12(16(21)25-2)11-15(14)26(22,23)19-9-5-13(6-10-19)20-17-7-8-18-20/h3-4,7-8,11,13H,5-6,9-10H2,1-2H3
• InChI Key： LLRPFTSXZUKFJR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(N1CCC(CC1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 380.11544092g/mol
• Monoisotopic Mass: 380.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate

Methyl 4-Methoxy-3-{4-(2H-1,2,3-Triazol-2-yl)Piperidin-1-ylsulfonyl}Benzoate: A Comprehensive Overview

Methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate is a highly specialized organic compound with the CAS number 2034253-53-5. This compound is notable for its intricate molecular structure, which combines a benzoate ester group with a piperidine ring substituted by a triazole moiety and a sulfonyl group. The combination of these functional groups makes this compound a promising candidate for various applications in the fields of pharmacology, material science, and organic synthesis.

The molecular structure of methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate is characterized by a benzoate core, which serves as the central framework. The benzoate group is further substituted with a methoxy group at the para position and a sulfonyl group at the meta position. The sulfonyl group is attached to a piperidine ring, which is further decorated with a 2H-1,2,3-triazole moiety. This unique arrangement of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the potential of methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}benzoate in drug discovery. The presence of the triazole ring introduces hydrogen bonding capabilities and enhances the compound's bioavailability. Additionally, the sulfonyl group contributes to increased lipophilicity, which is crucial for drug penetration into biological membranes. These properties make this compound an attractive lead molecule for developing new therapeutic agents targeting various diseases.

The synthesis of methyl 4-methoxy-3-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-sulfonyl}benzoate involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzoate ester, the introduction of the methoxy group via nucleophilic aromatic substitution, and the coupling of the piperidine-sulfonyl-triazole moiety through Suzuki-Miyaura cross-coupling reactions. The optimization of these steps has been extensively studied in recent research to improve yield and purity.

In terms of pharmacological applications, this compound has shown potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have demonstrated its activity against certain types of cancer cells by modulating key signaling pathways. These findings underscore its versatility as a research tool and potential therapeutic agent.

The integration of triazole moieties into organic compounds has been a focal point in recent chemical research due to their unique electronic properties and ability to form stable complexes with metal ions. In the case of methyl 4-methoxy..., the triazole ring enhances both chemical stability and reactivity under specific conditions. This makes it suitable for applications in catalysis and coordination chemistry.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, methyl 4-methoxy... represents a significant advancement in organic chemistry due to its versatile structure and promising biological activities. As research continues to uncover its full potential across diverse fields such as drug discovery and materials science, this compound stands at the forefront of innovative chemical development.